Cas no 14417-09-5 (4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide
• CAS No: 14417-09-5
• Molecular Formula: C₁₅H₁₆ClNO₃S
• Molecular Weight: 325.810441970825
• CID: 5820383
• PubChem ID: 1713738

4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-N-(4-ethoxyphenyl)-N-methyl-
• 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide
• SR-01000411187
• CCG-12928
• 14417-09-5
• SR-01000411187-1
• CBMicro_026057
• EU-0002772
• F1498-0045
• Oprea1_526373
• BIM-0025990.P001
• 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzenesulfonamide
• Z54068568
• AKOS001021918

• InChIKey： PNSWZSHSAMSVBG-UHFFFAOYSA-N
• Inchi： 1S/C15H16ClNO3S/c1-3-20-14-8-6-13(7-9-14)17(2)21(18,19)15-10-4-12(16)5-11-15/h4-11H,3H2,1-2H3
• SMILES： C1(S(N(C2=CC=C(OCC)C=C2)C)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 325.0539422g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 325.0539422g/mol
• Heavy Atom Count: 21
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Boiling Point: 464.7±55.0 °C(Predicted)
• pka: -1.87±0.50(Predicted)
• Density: 1.305±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides